Ethylene glycol diacetate
Ethylene glycol diacetate
Ethylene glycol diacetate (EGDA) is an acetic acid ester of ethylene glycol. It is widely used as a hardener for silicates. The predicted values of the torsion angles and bond angles are found to be in agreement with the crystal structure data on the benzoate derivatives of ethylene glycol. EGDA can be prepared from ethylene glycol and acetic acid, via esterification in the presence of supported ionic liquids (catalyst). It is a substitute of glyceryl triacetate for the industrial manufacture of tobacco.
Ethylene glycol diacetate is a colorless liquid with a mild pleasant odor. Density 9.2 lb /gal. Flash point 191°F. Boiling point 369°F. Combustible but requires some effort to ignite. Used in the manufacture of perfumes, printing ink, lacquers and resins.
Ethylene glycol diacetate is a colorless liquid with a mild pleasant odor. Density 9.2 lb /gal. Flash point 191°F. Boiling point 369°F. Combustible but requires some effort to ignite. Used in the manufacture of perfumes, printing ink, lacquers and resins.
Brand Name:
Vulcanchem
CAS No.:
111-55-7
VCID:
VC21019637
InChI:
InChI=1S/C6H10O4/c1-5(7)9-3-4-10-6(2)8/h3-4H2,1-2H3
SMILES:
CC(=O)OCCOC(=O)C
Molecular Formula:
C6H10O4
Molecular Weight:
146.14 g/mol
Ethylene glycol diacetate
CAS No.: 111-55-7
Cat. No.: VC21019637
Molecular Formula: C6H10O4
Molecular Weight: 146.14 g/mol
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Specification
| Description | Ethylene glycol diacetate (EGDA) is an acetic acid ester of ethylene glycol. It is widely used as a hardener for silicates. The predicted values of the torsion angles and bond angles are found to be in agreement with the crystal structure data on the benzoate derivatives of ethylene glycol. EGDA can be prepared from ethylene glycol and acetic acid, via esterification in the presence of supported ionic liquids (catalyst). It is a substitute of glyceryl triacetate for the industrial manufacture of tobacco. Ethylene glycol diacetate is a colorless liquid with a mild pleasant odor. Density 9.2 lb /gal. Flash point 191°F. Boiling point 369°F. Combustible but requires some effort to ignite. Used in the manufacture of perfumes, printing ink, lacquers and resins. |
|---|---|
| CAS No. | 111-55-7 |
| Molecular Formula | C6H10O4 |
| Molecular Weight | 146.14 g/mol |
| IUPAC Name | 2-acetyloxyethyl acetate |
| Standard InChI | InChI=1S/C6H10O4/c1-5(7)9-3-4-10-6(2)8/h3-4H2,1-2H3 |
| Standard InChI Key | JTXMVXSTHSMVQF-UHFFFAOYSA-N |
| SMILES | CC(=O)OCCOC(=O)C |
| Canonical SMILES | CC(=O)OCCOC(=O)C |
| Boiling Point | 367 to 369 °F at 760 mm Hg (NTP, 1992) 190.0 °C 190-191 °C |
| Colorform | COLORLESS LIQ |
| Flash Point | 205 °F (NTP, 1992) 191 °F (88 °C) (CLOSED CUP) 215-255 °F (open cup) |
| Melting Point | -24 °F (NTP, 1992) -31.0 °C -31 °C |
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